Cas no 2410548-64-8 (6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one)

• Product Name: 6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one
• CAS No: 2410548-64-8
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 5729633
• Update Time: 2025-10-30

6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one
• 4(3H)-Quinazolinone, 6,7-bis(2-hydroxyethoxy)-

• Inchi： 1S/C12H14N2O5/c15-1-3-18-10-5-8-9(13-7-14-12(8)17)6-11(10)19-4-2-16/h5-7,15-16H,1-4H2,(H,13,14,17)
• InChI Key： RXNAJCACVACPEA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OCCO)C(OCCO)=C2)C(=O)NC=1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 534.3±60.0 °C(Predicted)
• pka: 14.14±0.10(Predicted)

Additional information on 6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one

Introduction to 6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one (CAS No: 2410548-64-8)

6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one, identified by its Chemical Abstracts Service (CAS) number 2410548-64-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a quinazolinone core functionalized with two hydroxyethoxy groups at the 6- and 7-positions, making it a versatile scaffold for drug discovery and development. The structural attributes of this compound contribute to its potential biological activity, particularly in modulating cellular processes relevant to human health and disease.

The quinazolinone moiety is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive molecules, including anticancer, antimicrobial, and anti-inflammatory agents. The introduction of hydroxyethoxy substituents enhances the solubility and metabolic stability of the molecule, which are critical factors in drug design. Furthermore, the presence of multiple hydroxyl groups provides opportunities for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, 6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one has garnered attention due to its potential therapeutic applications. Preclinical studies have suggested that this compound may exhibit inhibitory effects on key enzymes and signaling pathways involved in cancer progression. Specifically, it has been investigated for its ability to interfere with tyrosine kinases, which are aberrantly activated in many malignancies. The hydroxyethoxy groups are thought to play a crucial role in stabilizing the binding interactions within the enzyme active sites, thereby enhancing the compound's efficacy.

Moreover, the structural features of 6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one make it an attractive candidate for further exploration in the treatment of inflammatory diseases. Research indicates that quinazolinone derivatives can modulate inflammatory cytokine production by inhibiting nuclear factor kappa B (NF-κB) signaling. The hydroxylated side chains may facilitate interactions with cellular targets involved in inflammation resolution, offering a potential mechanism for therapeutic intervention.

The synthesis of 6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include condensation reactions to form the quinazolinone core followed by selective etherification at the 6- and 7-position using ethylene oxide derivatives. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yield.

Recent advancements in computational chemistry have further enhanced the understanding of 6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one's interactions with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify key residues involved in drug-receptor interactions. These computational studies provide valuable insights into optimizing lead compounds for clinical development.

The pharmacokinetic profile of 6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one is another critical aspect under investigation. Preliminary data suggest that this compound exhibits moderate oral bioavailability and prolonged half-life upon administration. The hydroxyethoxy groups contribute to its water solubility, facilitating intravenous delivery if necessary. Additionally, metabolic studies indicate that the molecule undergoes biotransformation via phase II conjugation pathways, which may influence its overall clearance rate.

In conclusion,6,7-Bis(2-hydroxyethoxy)quinazolin-4(3H)-one (CAS No: 2410548-64-8) represents a promising candidate for therapeutic intervention across multiple disease indications. Its unique structural features offer opportunities for further optimization through medicinal chemistry approaches. Continued research into its biological activity and pharmacokinetic properties will be essential in determining its potential as a drug candidate or tool compound for academic investigations.